Cas no 1391479-99-4 ((1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride)

• Product Name: (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride
• CAS No: 1391479-99-4
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• MDL: MFCD12757000
• CID: 4593365
• PubChem ID: 134159337
• Update Time: 2025-06-08

(1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine hydrochloride
• (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride
• 1391479-99-4
• MFCD12757000
• DB-189870
• Y11172
• CS-0158642
• AS-70746
• (1R)-1-(3-chlorophenyl)-2-methylpropan-1-amine hydrochloride
• AKOS037646775
• (R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine HCl
• (R)-1-(3-Chlorophenyl)-2-methylpropan-1-aminehydrochloride

• MDL： MFCD12757000
• Inchi： 1S/C10H14ClN.ClH/c1-7(2)10(12)8-4-3-5-9(11)6-8;/h3-7,10H,12H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： KUYRYBWEQNSWCD-HNCPQSOCSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C(C)C)N.Cl

Computed Properties

• Exact Mass: 219.0581549g/mol
• Monoisotopic Mass: 219.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride

Overview of (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride (CAS No. 1391479-99-4)

(1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride (CAS No. 1391479-99-4) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral amine, is characterized by its unique stereochemistry and the presence of a chlorophenyl group, which imparts specific biological and chemical properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The stereochemistry of (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride is crucial for its biological activity. The (1R) configuration indicates that the chiral center at the first carbon atom has an R configuration, which can significantly influence the compound's interactions with biological targets. This stereochemical specificity is often leveraged in the design of enantiomerically pure drugs to achieve better efficacy and reduced side effects.

Recent studies have explored the potential of (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride as a lead compound for the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. The compound has shown promising results in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making them important targets for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that it could be useful in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it a promising candidate for oral administration. Furthermore, the compound's stability under physiological conditions ensures that it remains active over extended periods, which is essential for maintaining therapeutic efficacy.

In terms of safety, preclinical studies have indicated that (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride has a favorable toxicity profile. Animal models have shown minimal adverse effects at therapeutic doses, suggesting that it is well-tolerated. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride involves several steps that require precise control over reaction conditions to ensure the correct stereochemistry. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to obtain the desired enantiomer. The hydrochloride salt form is typically prepared by reacting the free amine with hydrochloric acid under controlled conditions to achieve high purity and yield.

In conclusion, (1R)-1-(3-Chlorophenyl)-2-methylpropan-1-amine;hydrochloride (CAS No. 1391479-99-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry, coupled with its potential therapeutic effects on neurological disorders and inflammatory diseases, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.